Cas no 1346602-84-3 (N-Ethyl-N-methyl-3-vinylphenyl Carbamate)

• Product Name: N-Ethyl-N-methyl-3-vinylphenyl Carbamate
• CAS No: 1346602-84-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1060097
• PubChem ID: 71307771
• Update Time: 2025-10-30

N-Ethyl-N-methyl-3-vinylphenyl Carbamate Chemical and Physical Properties

Names and Identifiers

• 3-Vinylphenyl ethyl(methyl)carbamate
• (3-ethenylphenyl) N-ethyl-N-methylcarbamate
• N-Ethyl-N-methyl-3-vinylphenyl Carbamate
• 3-vinylphenyl N-ethyl-N-methylcarbamate
• AK142251
• N-Ethyl-N-methyl-3-ethenylphenyl Carbamate
• RA03
• Y7449
• 3-Vinylphenylethyl(methyl)carbamate
• WDC60284
• Carbamic acid, N-ethyl-N-methyl-, 3-ethenylphenyl ester
• AKOS022174934
• DS-7506
• Carbamic acid, N-ethyl-N-methyl-, 3-ethenylphenyl ester; 3-Vinylphenyl ethyl(methyl)carbamate; N-Ethyl-N-methyl-3-vinylphenyl Carbamate; Rivastigmine Related Compound F
• (3-VINYLPHENYL ETHYL(METHYL)CARBAMATE
• W-205446
• FF09L03MGT
• 1346602-84-3
• CS-0438506
• UNII-FF09L03MGT
• 3-vinylphenyl ethyl(Methyl)-carbaMate
• 3-Ethenylphenyl ethyl(methyl)carbamate
• J-513126
• 3-ethenylphenyl N-ethyl-N-methylcarbamate
• DTXSID20745421

• Inchi： 1S/C12H15NO2/c1-4-10-7-6-8-11(9-10)15-12(14)13(3)5-2/h4,6-9H,1,5H2,2-3H3
• InChI Key： NARZULAZYYDYNA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=C)C=1)C(N(C)CC)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 303.5±25.0 °C at 760 mmHg
• Flash Point: 137.4±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Ethyl-N-methyl-3-vinylphenyl Carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Ethyl-N-methyl-3-vinylphenyl Carbamate

Introduction to N-Ethyl-N-methyl-3-vinylphenyl Carbamate (CAS No. 1346602-84-3)

N-Ethyl-N-methyl-3-vinylphenyl Carbamate (CAS No. 1346602-84-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, is being explored for its potential applications in various scientific domains.

The molecular structure of N-Ethyl-N-methyl-3-vinylphenyl Carbamate consists of a phenyl ring substituted with a vinyl group at the 3-position, combined with a carbamate functional group. This configuration imparts distinct reactivity and binding capabilities, making it a valuable candidate for further investigation in medicinal chemistry and synthetic organic chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways and exhibit therapeutic potential. N-Ethyl-N-methyl-3-vinylphenyl Carbamate has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Its ability to interact with biological targets suggests that it could be a lead compound for the development of new pharmaceutical agents.

One of the most compelling aspects of N-Ethyl-N-methyl-3-vinylphenyl Carbamate is its versatility in chemical synthesis. The presence of both the vinyl and carbamate groups provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed, which could have broader implications in the synthesis of other complex organic molecules.

Recent research has begun to explore the pharmacological properties of N-Ethyl-N-methyl-3-vinylphenyl Carbamate. Studies have shown that this compound exhibits promising activity in preclinical models, particularly in the context of neurological disorders. The ability of the carbamate group to interact with enzymes and receptors involved in neurotransmitter pathways makes it an attractive candidate for further investigation.

The synthesis of N-Ethyl-N-methyl-3-vinylphenyl Carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also open up new avenues for the development of related compounds.

In addition to its pharmacological potential, N-Ethyl-N-methyl-3-vinylphenyl Carbamate has shown promise in material science applications. Its unique structural features make it suitable for use as a monomer or intermediate in the synthesis of polymers and specialty materials. These materials could find applications in areas such as coatings, adhesives, and advanced composites.

The safety and environmental impact of N-Ethyl-N-methyl-3-vinylphenyl Carbamate are also important considerations. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling practices. These studies have provided valuable insights into its metabolic pathways and potential side effects, which are crucial for determining its suitability for various applications.

The regulatory landscape for N-Ethyl-N-methyl-3-vinylphenyl Carbamate is evolving as research progresses. Regulatory agencies are closely monitoring its development to ensure compliance with safety and quality standards. This regulatory oversight is essential for guiding its commercialization and ensuring that it meets the stringent requirements for pharmaceutical use.

In conclusion, N-Ethyl-N-methyl-3-vinylphenyl Carbamate (CAS No. 1346602-84-3) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structure, reactivity, and biological activity make it a compelling subject for further research. As scientific understanding continues to advance, this compound is poised to play an important role in the development of new therapies and innovative materials.